3-nitro-N-1H-1,2,4-triazol-3-ylbenzamide

• IUPAC Name: 3-nitro-N-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C9H7N5O3/c15-8(12-9-10-5-11-13-9)6-2-1-3-7(4-6)14(16)17/h1-5H,(H2,10,11,12,13,15)
• InChI Key: XEWAORAPEICFSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=NC=NN2
• Molecular Formula: C9H7N5O3
• Molecular Weight: 233.18 g/mol

Description

3-Nitro-1H-1,2,4-triazole is a high-energy material with a heterocyclic ring. It is low sensitive and thermally stable. It has been used to detect trace amounts of mercuric ion in aqueous solution. The empirical formula is C2H2N4O2 and the molecular weight is 114.06.

Synthesis Analysis

While specific synthesis methods for “3-nitro-N-1H-1,2,4-triazol-3-ylbenzamide” were not found, a related compound, 1-(3,5-dinitro-1H-pyrazol-4-yl)-3-nitro-1H-1,2,4-triazol-5-amine (HCPT), has been synthesized along with its salts.

Molecular Structure Analysis

The molecular structure of 3-nitro-1H-1,2,4-triazole includes a triazole ring with a nitro group attached. The InChI code is 1S/C2H2N4O2/c7-6(8)2-3-1-4-5-2/h1H,(H,3,4,5).

Physical And Chemical Properties Analysis

3-Nitro-1H-1,2,4-triazole has a melting point of 210 °C (dec.) (lit.). It is thermally stable with decomposition onset temperatures ranging from 147–228 °C. It has a density of 1.93 g/cm³.

Mechanism of Action

Target of Action

It’s known that this compound is a part of the class of energetic materials, which are substances with a high enthalpy of formation, high density, and optimal oxygen balance . These properties suggest that the compound may interact with various targets to release energy.

Mode of Action

The compound contains an azoxy group (–n(o)n–), which improves its oxygen balance and increases the enthalpy of formation . This suggests that the compound may interact with its targets through oxidation reactions, leading to the release of energy.

Pharmacokinetics

The compound’s high density and optimal oxygen balance suggest that it may have good bioavailability and could be distributed efficiently in the system .

Result of Action

As an energetic material, the compound is likely to cause a significant release of energy when it interacts with its targets .

Action Environment

The action of 3-nitro-N-(1H-1,2,4-triazol-5-yl)benzamide can be influenced by various environmental factors. For instance, the compound is thermally stable, with decomposition onset temperatures ranging from 147 to 228 °C . This suggests that the compound’s action, efficacy, and stability could be influenced by temperature. Other environmental factors that could potentially influence the compound’s action include pressure and the presence of other chemical substances .

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-nitro-N-1H-1,2,4-triazol-3-ylbenzamide in lab experiments is its unique chemical structure and properties, which make it a promising candidate for further exploration. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and safety precautions.

Future Directions

There are several future directions for research on 3-nitro-N-1H-1,2,4-triazol-3-ylbenzamide. One area of research is to further investigate its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of cancer, bacterial infections, and inflammation. Another area of research is to explore the mechanism of action of this compound, with the aim of developing more potent and selective inhibitors. Finally, there is a need for further studies on the toxicity and safety of this compound, particularly in vivo, in order to better understand its potential applications and limitations.

Scientific Research Applications

3-nitro-N-1H-1,2,4-triazol-3-ylbenzamide has been studied extensively for its potential applications in various scientific fields. One of the major areas of research is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases, such as cancer, bacterial infections, and inflammation.